molecular formula C11H16N2O B8668600 8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline

8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline

Cat. No. B8668600
M. Wt: 192.26 g/mol
InChI Key: ITJMWYQSNBVCSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H16N2O and its molecular weight is 192.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

8-Amino-6-methoxy-1-methyl-1,2,3,4-tetrahydroquinoline

Molecular Formula

C11H16N2O

Molecular Weight

192.26 g/mol

IUPAC Name

6-methoxy-1-methyl-3,4-dihydro-2H-quinolin-8-amine

InChI

InChI=1S/C11H16N2O/c1-13-5-3-4-8-6-9(14-2)7-10(12)11(8)13/h6-7H,3-5,12H2,1-2H3

InChI Key

ITJMWYQSNBVCSL-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC2=C1C(=CC(=C2)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Reduction of the methiodide in aqueous solution was done with sodium borohydride. A 97% yield of dark red crystals of 6-methoxy-1-methyl-8-nitro-1,2-dihydroquinoline resulted. Recrystallization from a mixture of ether and hexane gave the pure compound which melted 56°-61° , resolidified and melted again at 174°-180°.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
methiodide
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0 (± 1) mol
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reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
Yield
97%

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